Cas no 305364-91-4 (5'-Demethylaquillochin)

• Product Name: 5'-Demethylaquillochin
• CAS No: 305364-91-4
• MF: C₂₀H₁₈O₉
• MW: 402.351526737213
• CID: 836792
• PubChem ID: 91885267
• Update Time: 2025-04-19

5'-Demethylaquillochin Chemical and Physical Properties

Names and Identifiers

• 5'-Demethylaquillochin
• (2R,3R)-3-(3,4-Dihydroxy-5-methoxyphenyl)-2-(hydroxymethyl)-5-met hoxy-2,3-dihydro-9H-[1,4]dioxino[2,3-h]chromen-9-one
• [ "" ]
• CID 91885267
• 9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one, 3-(3,4-dihydroxy-5-methoxyphenyl)-2,3-dihydro-2-(hydroxymethyl)-5-methoxy-, (2R,3R)-rel-
• FS-9737
• rel-(2R,3R)-3-(3,4-Dihydroxy-5-methoxyphenyl)-2,3-dihydro-2-(hydroxymethyl)-5-methoxy-9H-pyrano[2,3-f]-1,4-benzodioxin-9-one; 5'-Demethylaquillochin
• AKOS032961697
• 305364-91-4
• (2R,3R)-3-(3,4-dihydroxy-5-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
• (2R,3R)-3-(3,4-DIHYDROXY-5-METHOXYPHENYL)-2-(HYDROXYMETHYL)-5-METHOXY-2H,3H-[1,4]DIOXINO[2,3-H]CHROMEN-9-ONE

• Inchi： 1S/C20H18O9/c1-25-12-7-10(5-11(22)16(12)24)17-14(8-21)27-20-18-9(3-4-15(23)28-18)6-13(26-2)19(20)29-17/h3-7,14,17,21-22,24H,8H2,1-2H3
• InChI Key： ATBGMZCSYDMJJM-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(O)C=C(C2C(CO)OC3C(=C(C=C4C=3OC(=O)C=C4)OC)O2)C=1

Computed Properties

• Exact Mass: 402.09500
• Monoisotopic Mass: 402.09508215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 680.2±55.0 °C at 760 mmHg
• Flash Point: 245.3±25.0 °C
• PSA: 127.82000
• LogP: 2.09480
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

5'-Demethylaquillochin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Coumarinolignans Coumarinolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Coumarinolignans